Cobalt selenide

• IUPAC Name: selanylidenecobalt
• InChI: InChI=1S/Co.Se
• InChI Key: QVYIMIJFGKEJDW-UHFFFAOYSA-N
• Canonical SMILES: [Co]=[Se]
• Molecular Formula: CoSe
• DSSTOX Substance ID: DTXSID6061652
• Molecular Weight: 137.90 g/mol
• CAS No.: 1307-99-9

Description

Cobalt selenide is an inorganic compound with the chemical formula CoSe It is known for its unique properties and potential applications in various fields, including energy storage, catalysis, and electronics The mineral form of this compound is called freboldite

Mechanism of Action

Target of Action

Cobalt selenide primarily targets the electrochemical reactions in energy storage systems . It plays a significant role in enhancing the reaction kinetics of supercapacitors and lithium-sulfur batteries .

Mode of Action

This compound interacts with its targets by presenting a typical Faraday charge storage mechanism . A common defect type, vacancy defects, can eliminate the limitations of intrinsic chemical and structural characteristics, thereby improving the reaction kinetics of the electrode .

Biochemical Pathways

This compound affects the electrochemical pathways in energy storage systems. The adjustment of vacancy concentrations in the material can regulate the adsorption site and ion valence state, enhancing the adsorption capacity and redox activity of ions . This also leads to significant improvement of vacancy modification on the surface reaction kinetics of electrode materials .

Result of Action

The result of this compound’s action is an enhancement of the performance of energy storage systems. For instance, a nickel this compound electrode with optimal vacancy concentrations has the highest specific capacity of 310.8 mA h g −1 at 1 A g −1 . Moreover, this compound materials mixed with tin selenide can be used as electrodes in dye-sensitized solar cells .

Action Environment

The action, efficacy, and stability of this compound can be influenced by environmental factors. For example, the synthesis environment can affect the structure and performance of this compound . Additionally, the pH of the solution during the electrodeposition reaction of cobalt(II) acetate and sodium selenite can affect the ratio of cobalt and selenium in the compound .

Biochemical Analysis

Biochemical Properties

Cobalt Selenide has been found to interact with various biomolecules in the context of energy conversion processes. For instance, it has been used as a cocatalyst to decorate visible light photocatalysts, establishing intense surface contact with substrates for the photocatalytic water oxidation reaction . Specific interactions with enzymes or proteins have not been extensively reported in the literature.

Cellular Effects

Most of the research has focused on its physical properties and applications in energy storage and conversion

Molecular Mechanism

The molecular mechanism of action of this compound is primarily understood in the context of its role as a catalyst in energy conversion processes. It has been shown to improve the photocatalytic water oxidation activity due to its lower anionic electronegativity, which leads to dense adhesion and enables fast interfacial charge transfer for the water oxidation reaction

Temporal Effects in Laboratory Settings

This compound has been synthesized via various methods, including hydrothermal and selenization processes . Its stability and degradation over time in laboratory settings have been studied in the context of these synthesis methods and its applications in energy storage and conversion . Long-term effects on cellular function observed in in vitro or in vivo studies have not been reported.

Metabolic Pathways

While it has been used in energy conversion processes

Preparation Methods

Synthetic Routes and Reaction Conditions

• Chemical Precipitation: : Cobalt selenide can be synthesized by reacting cobalt salts with selenide sources in aqueous solutions. For example, cobalt selenite can be placed in a 10% sodium hydroxide solution, stirred, and then added drop by drop into a 10% sodium hydroxide solution of sodium thiosulfate. The reaction mixture is then filtered, washed with water and 5% hydrochloric acid, and dried to obtain this compound .

• Electrodeposition: : Another method involves the electrodeposition of this compound from a solution containing cobalt(II) acetate and sodium selenite. The pH of the solution is maintained at 3.5 to achieve a stoichiometric ratio of cobalt to selenium close to 1:1 .

Industrial Production Methods

Industrial production of this compound typically involves high-temperature solid-state reactions or solvothermal methods. These methods allow for the precise control of the stoichiometry and morphology of the resulting this compound, which is crucial for its application in various technologies.

Chemical Reactions Analysis

Types of Reactions

Oxidation: Cobalt selenide can undergo oxidation reactions, forming cobalt oxide and selenium dioxide as major products.

Reduction: Reduction of this compound can lead to the formation of elemental cobalt and selenium.

Substitution: this compound can participate in substitution reactions where selenium atoms are replaced by other chalcogen atoms like sulfur or tellurium.

Common Reagents and Conditions

Oxidizing Agents: Oxygen, hydrogen peroxide, and other strong oxidizers.

Reducing Agents: Hydrogen gas, sodium borohydride, and other reducing agents.

Substitution Reagents: Sulfur or tellurium sources in appropriate solvents.

Scientific Research Applications

Chemistry

Cobalt selenide is used as a catalyst in various chemical reactions, including water electrolysis and hydrogen evolution reactions. Its catalytic properties are enhanced when doped with other elements like silver or combined with other materials such as tin selenide .

Biology and Medicine

In the field of biology and medicine, this compound nanoparticles are explored for their potential use in drug delivery systems and as contrast agents in imaging techniques. Their unique magnetic properties make them suitable for magnetic resonance imaging (MRI) applications.

Industry

This compound is used in the production of dye-sensitized solar cells and as an anode material in sodium-ion batteries. Its ability to undergo reversible electrochemical reactions makes it a promising candidate for energy storage applications .

Comparison with Similar Compounds

Similar Compounds

Trogtalite (CoSe2): Another cobalt selenide compound with a different stoichiometry and crystal structure.

Bornhardtite (Co2+Co3+2Se4): A mixed-valence this compound with unique magnetic properties.

Uniqueness

This compound (CoSe) is unique due to its specific stoichiometry and crystal structure, which impart distinct electronic and magnetic properties. Compared to other cobalt selenides like trogtalite and bornhardtite, CoSe exhibits different catalytic and electrochemical behaviors, making it suitable for specific applications in catalysis and energy storage .

Customer Q & A

Q1: What is the molecular formula and structure of cobalt selenide?

A1: this compound doesn't have a single, fixed molecular formula. Its composition varies depending on the synthesis conditions, leading to different stoichiometries, including CoSe, CoSe2, Co9Se8, and Co3Se4. [, , , , ] Structurally, this compound can exist in various crystalline phases, with orthorhombic and cubic forms being commonly reported. [, , , ]

Q2: What spectroscopic techniques are used to characterize this compound?

A2: Researchers utilize a variety of spectroscopic methods to characterize this compound. These include X-ray diffraction (XRD) to determine crystal structure and phase purity, scanning electron microscopy (SEM) for morphological analysis, energy-dispersive X-ray spectroscopy (EDX) for elemental composition, X-ray photoelectron spectroscopy (XPS) to probe the chemical states and surface composition, and UV-visible spectroscopy to assess optical properties like band gap. [, , , , , , , , ]

Q3: How does the synthesis method impact the properties of this compound?

A3: The chosen synthesis route significantly influences this compound's properties. For instance, electrodeposition can yield Se-rich CoSe thin films with a hexagonal structure, [] while hydrothermal methods can produce various morphologies like nanowires, nanosheets, and hierarchical structures. [, , , ] The synthesis temperature also plays a crucial role, impacting crystallite size and morphology. [, ]

Q4: What are the stability concerns associated with this compound?

A4: One concern is the potential oxidation of this compound surfaces, as observed through XPS analysis, which can lead to the formation of selenium dioxide. [] This oxidation can affect the material's long-term performance in applications like electrocatalysis.

Q5: What are the notable catalytic applications of this compound?

A5: this compound demonstrates promising electrocatalytic activity in various reactions. It has been explored as a catalyst for the oxygen evolution reaction (OER), hydrogen evolution reaction (HER), and oxygen reduction reaction (ORR). [, , , , , ] Additionally, it exhibits peroxidase-like activity, enabling applications in biosensing, such as uric acid detection. []

Q6: How does the incorporation of a nickel buffer layer enhance the catalytic performance of this compound in water splitting?

A6: The nickel buffer layer, introduced between copper foam and this compound (Cuf@Ni-CoSe2), facilitates electron transfer from the substrate to the active material surface without compromising conductivity. [] This enhanced electron flow boosts the efficiency and activity of the this compound catalyst in both the oxygen and hydrogen evolution reactions. []

Q7: How does doping affect the catalytic activity of this compound?

A7: Doping this compound with other elements can significantly alter its catalytic properties. For example, copper doping, coupled with selenium vacancies, can enhance the electron transfer within the material and modulate the electronic structure of active sites, leading to improved selectivity and activity for nitrate reduction to ammonia. []

Q8: Have there been any computational studies on this compound's catalytic activity?

A8: Yes, density functional theory (DFT) calculations have been employed to investigate the electrocatalytic mechanism of this compound. [, , ] These studies help elucidate the reaction pathways, identify active sites, and predict the overpotentials required for various electrochemical reactions.

Q9: How does the morphology of this compound influence its performance in sodium-ion batteries?

A9: The morphology of this compound significantly affects its performance as an anode material in sodium-ion batteries. [, , ] For example, hollow this compound microspheres exhibit better rate performance than their cobalt oxide counterparts due to improved ion diffusion. [] Similarly, yolk–shell structured this compound-carbon composites with tailored shell thicknesses demonstrate superior sodium storage properties owing to their large surface area and short ion diffusion distances. []

Q10: What strategies are employed to improve the stability of this compound-based materials?

A10: Researchers employ various strategies to enhance this compound stability. One approach involves coating the material with a carbon shell, which not only improves conductivity but also protects the active material from degradation. [] Another strategy is to design hierarchical structures or incorporate this compound into a conductive matrix, which can buffer volume changes during cycling and enhance structural integrity. [, ]

Q11: Are there any alternative materials being explored for applications where this compound shows promise?

A11: Yes, researchers are continuously investigating alternative materials for applications like electrocatalysis and energy storage. These include other transition metal chalcogenides (e.g., sulfides, tellurides), phosphides, and carbides, many of which offer unique advantages and challenges compared to this compound. [, , ]

Q12: What are some crucial tools and resources for this compound research?

A12: Essential tools include electrochemical workstations for evaluating catalytic activity, battery testing systems for assessing energy storage capabilities, and advanced characterization techniques like XRD, SEM, TEM, XPS, and XAS. Access to synchrotron facilities is beneficial for in-depth structural and electronic characterization.

Q13: How does this compound research benefit from cross-disciplinary collaboration?

A13: this compound research thrives on collaboration between material scientists, chemists, physicists, and engineers. Such interdisciplinary efforts facilitate the development of novel synthesis routes, advanced characterization techniques, and innovative applications for this versatile material. []